![molecular formula C7H5NO2S B1589459 6H-thieno[2,3-b]pyrrole-5-carboxylic acid CAS No. 51856-25-8](/img/structure/B1589459.png)
6H-thieno[2,3-b]pyrrole-5-carboxylic acid
Overview
Description
6H-thieno[2,3-b]pyrrole-5-carboxylic acid is a chemical compound with the molecular formula C7H5NO2S and a molecular weight of 167.19 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 6H-thieno[2,3-b]pyrrole-5-carboxylic acid is 1S/C7H5NO2S/c9-7(10)5-3-4-1-2-11-6(4)8-5/h1-3,8H,(H,9,10) . This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) in the molecule .Physical And Chemical Properties Analysis
6H-thieno[2,3-b]pyrrole-5-carboxylic acid is a solid at room temperature . It has a predicted melting point of 132.56°C and a predicted boiling point of approximately 437.4°C at 760 mmHg . The compound has a predicted density of approximately 1.6 g/cm3 and a predicted refractive index of n20D 1.79 .Scientific Research Applications
Drug Discovery Fragment-Based Approach
The compound 6H-thieno[2,3-b]pyrrole-5-carboxylic acid has been utilized in fragment-based drug discovery approaches. For instance, it was used in the structural study of malate synthase from Mycobacterium tuberculosis, where it helped identify novel binding chemotypes, potentially aiding in the development of new drugs against tuberculosis .
Structural Biology Protein Complex Formation
In structural biology, this compound has been crystallized in complex with malate synthase, providing insights into the binding capabilities of the enzyme’s active site. This information is crucial for understanding enzyme function and for designing inhibitors that can modulate enzyme activity .
Organic Synthesis Colorimetric and Fluorogenic Responses
Carboxylic acids, like 6H-thieno[2,3-b]pyrrole-5-carboxylic acid, are used in organic synthesis methods that produce sharp colorimetric and fluorogenic responses. These properties are valuable in various physiological conditions and food additives applications .
Material Science Chemical Properties
The unique structure of 6H-thieno[2,3-b]pyrrole-5-carboxylic acid offers potential applications in material science due to its chemical properties. However, specific details on these applications require further research to elucidate .
Medicinal Chemistry Drug Development
In medicinal chemistry, the compound’s structure is leveraged for drug development purposes. Its versatility can contribute to advancements in discovering and developing new pharmaceuticals.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
6H-thieno[2,3-b]pyrrole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO2S/c9-7(10)5-3-4-1-2-11-6(4)8-5/h1-3,8H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEPXFZLYPWFMSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1C=C(N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30469565 |
Source
|
| Record name | 6H-thieno[2,3-b]pyrrole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30469565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
51856-25-8 |
Source
|
| Record name | 6H-thieno[2,3-b]pyrrole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30469565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6H-thieno[2,3-b]pyrrole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid interact with Mycobacterium tuberculosis malate synthase, and what are the potential downstream effects?
A1: The research paper focuses on elucidating the crystal structure of Mycobacterium tuberculosis malate synthase bound to 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid. [] This structural information provides valuable insights into the specific interactions between the compound and the enzyme's active site. By analyzing the binding mode, researchers can identify key amino acid residues involved in ligand recognition and potential conformational changes induced by the compound.
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